Cas no 108203-98-1 (4-Aza-1-azoniabicyclo[2.2.2]octane, 1-butyl-)

• Product Name: 4-Aza-1-azoniabicyclo[2.2.2]octane, 1-butyl-
• CAS No: 108203-98-1
• MF: C₁₀H₂₁N₂
• MW: 169.287142515182
• CID: 2624399
• PubChem ID: 11467033
• Update Time: 2025-04-21

4-Aza-1-azoniabicyclo[2.2.2]octane, 1-butyl- Chemical and Physical Properties

Names and Identifiers

• DTXSID20466760
• 108203-98-1
• SCHEMBL4062040
• 4-Aza-1-azoniabicyclo[2.2.2]octane, 1-butyl-

• Inchi： 1S/C10H21N2/c1-2-3-7-12-8-4-11(5-9-12)6-10-12/h2-10H2,1H3/q+1
• InChI Key： KVUODFDAGLVVFI-UHFFFAOYSA-N
• SMILES： [N+]12(CCCC)CCN(CC1)CC2

Computed Properties

• Exact Mass: 169.170473678Da
• Monoisotopic Mass: 169.170473678Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 3.2Ų